5-Bromo-2-(3,3-difluoroazetidin-1-yl)benzonitrile
Overview
Description
5-Bromo-2-(3,3-difluoroazetidin-1-yl)benzonitrile, also known as DFAB, is a chemical compound that has recently gained attention in the scientific community. This compound has shown potential as a useful tool for research in the fields of chemistry, biochemistry, and pharmacology. In
Scientific Research Applications
Radiosynthesis and Imaging Applications
- PET Imaging Studies : A study developed an F-labeled PET tracer for the AMPA receptor, using a method that involved spirocyclic hypervalent iodine(III) mediated radiofluorination. This tracer demonstrated good brain uptake in mice, indicating potential for in vivo validation and imaging applications (Yuan, Jones, Vasdev, & Liang, 2016).
Synthesis and Antimicrobial Activity
- Development of Antimicrobial Compounds : A study focused on synthesizing various benzonitrile derivatives and screening them for antibacterial and antifungal activity. This highlights the potential of benzonitrile derivatives in developing new antimicrobial agents (Kumar, Basavaraja, Mathada, & Mylarappa, 2022).
properties
IUPAC Name |
5-bromo-2-(3,3-difluoroazetidin-1-yl)benzonitrile | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H7BrF2N2/c11-8-1-2-9(7(3-8)4-14)15-5-10(12,13)6-15/h1-3H,5-6H2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
SHVXGTPIFLZNJH-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN1C2=C(C=C(C=C2)Br)C#N)(F)F | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H7BrF2N2 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
273.08 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
5-Bromo-2-(3,3-difluoroazetidin-1-yl)benzonitrile |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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